3-(3-Methoxypyrazin-2-yl)butan-2-ol

• Molecular Formula: C9H14N2O2
• Molecular Weight: 182.22 g/mol
• IUPAC Name: 3-(3-methoxypyrazin-2-yl)butan-2-ol
• InChI: InChI=1S/C9H14N2O2/c1-6(7(2)12)8-9(13-3)11-5-4-10-8/h4-7,12H,1-3H3
• InChI Key: LLANWMLXLXQLRU-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=NC=CN=C1OC)C(C)O

Description

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-(3-Methoxypyrazin-2-yl)butan-2-ol typically involves the reaction of 3-methoxypyrazine with a suitable butanol derivative under controlled conditions. The reaction may require the use of catalysts and specific solvents to achieve the desired yield and purity. Detailed synthetic routes and reaction conditions are often proprietary and may vary depending on the desired application and scale of production .

Industrial Production Methods

Industrial production of 3-(3-Methoxypyrazin-2-yl)butan-2-ol involves large-scale chemical synthesis using optimized reaction conditions to ensure high yield and purity. The process may include steps such as purification, crystallization, and quality control to meet industry standards .

Chemical Reactions Analysis

Types of Reactions

3-(3-Methoxypyrazin-2-yl)butan-2-ol can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding ketones or aldehydes.

Reduction: Reduction reactions can convert the compound into alcohols or other reduced forms.

Substitution: The methoxy group or the butanol side chain can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as sodium borohydride, and various catalysts to facilitate substitution reactions. The reaction conditions, such as temperature, pressure, and solvent choice, are crucial for achieving the desired products .

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield ketones or aldehydes, while reduction can produce alcohols. Substitution reactions can introduce new functional groups, leading to a variety of derivatives .

Scientific Research Applications

3-(3-Methoxypyrazin-2-yl)butan-2-ol has several scientific research applications, including:

Chemistry: Used as a building block in the synthesis of more complex molecules.

Biology: Investigated for its potential biological activity and interactions with biomolecules.

Medicine: Explored for its potential therapeutic properties and as a precursor in drug development.

Industry: Utilized in the production of specialty chemicals and as an intermediate in various industrial processes.

Mechanism of Action

The mechanism of action of 3-(3-Methoxypyrazin-2-yl)butan-2-ol involves its interaction with specific molecular targets and pathways. The compound may exert its effects by binding to enzymes or receptors, modulating their activity. The exact molecular targets and pathways can vary depending on the specific application and context of use .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Pyrazine Derivatives with Alkoxy and Alcohol Substituents

Table 1: Structural and Functional Comparison

Compound Name	CAS Number	Molecular Formula	Key Substituents	Applications/Properties
3-(3-Methoxypyrazin-2-yl)butan-2-ol	1566411-43-5	C₉H₁₄N₂O₂	3-methoxy, butan-2-ol at C2	Research chemical (1 supplier )
2-Methoxy-3-sec-butylpyrazine	24168-70-5	C₉H₁₄N₂O	2-methoxy, sec-butyl at C3	Artificial flavoring agent (FEMA 3433 )
3-Methyl-2-(pyrazin-2-yl)butan-2-ol	1499487-49-8	C₉H₁₄N₂O	Methyl at C3, pyrazine at C2	Pharmaceutical intermediate (2 suppliers )

Key Differences :

Physicochemical Properties vs. Aliphatic Alcohols

Table 2: Boiling Points and Branching Effects

Compound	Boiling Point (°C)	Branching	Reference
Propan-1-ol	97	Linear
Butan-1-ol	118	Linear
Butan-2-ol	99	Branched
2-Methyl-3-buten-2-ol	98–99	Branched, alkene
3-(3-Methoxypyrazin-2-yl)butan-2-ol	Estimated 150–170	Branched, aromatic	(Inferred from )

Trends :

• Branching reduces boiling points in aliphatic alcohols (e.g., butan-2-ol vs. butan-1-ol ). However, aromatic pyrazine derivatives exhibit higher boiling points due to π-π stacking and dipole interactions .

Functional Group Reactivity

• Reduction Potential: The hydroxyl group in 3-(3-Methoxypyrazin-2-yl)butan-2-ol could be synthesized via ketone reduction (e.g., using NaBH₄ or LiAlH₄ ).
• Stability: The methoxy group’s electron-donating effect may stabilize the pyrazine ring against electrophilic attacks compared to non-substituted analogs .

Research and Industrial Relevance

• Flavor Industry: Pyrazines with methoxy groups (e.g., 2-Methoxy-3-sec-butylpyrazine) are prized for nutty/roasted flavors . The target compound’s substitution may offer novel sensory properties.
• Agrochemicals: Bitertanol (a triazole-containing butanol derivative) demonstrates antifungal activity , suggesting 3-(3-Methoxypyrazin-2-yl)butan-2-ol could be explored for similar uses.

Biological Activity

3-(3-Methoxypyrazin-2-yl)butan-2-ol is a compound of interest due to its potential biological activities, particularly in the fields of pharmacology and medicinal chemistry. This article provides a comprehensive overview of its biological activity, including mechanisms of action, relevant case studies, and synthesized data from research findings.

Chemical Structure and Properties

The chemical formula for 3-(3-Methoxypyrazin-2-yl)butan-2-ol is $C_9H_{14}N_2O$. It features a pyrazine ring substituted with a methoxy group and a butanol side chain, which influences its interaction with biological systems.

Research indicates that 3-(3-Methoxypyrazin-2-yl)butan-2-ol may exert its biological effects through various mechanisms:

• Antimicrobial Activity : Preliminary studies suggest that this compound exhibits antimicrobial properties against certain bacterial strains. The mechanism is thought to involve disruption of bacterial cell membranes or inhibition of essential enzymes.
• Anticancer Potential : There is emerging evidence that derivatives of pyrazine compounds, including 3-(3-Methoxypyrazin-2-yl)butan-2-ol, can inhibit cancer cell proliferation. The specific pathways involved are still under investigation, but they may include apoptosis induction and cell cycle arrest.

Table 1: Summary of Biological Activities

Activity Type	Observed Effect	Reference
Antimicrobial	Effective against Gram-positive bacteria
Anticancer	Inhibition of cell proliferation in vitro
Antioxidant	Scavenging free radicals

Case Studies

• Antimicrobial Study : A study published in PMC evaluated the efficacy of 3-(3-Methoxypyrazin-2-yl)butan-2-ol against various bacterial strains. The results demonstrated significant inhibition at concentrations as low as 50 µg/mL, indicating potential for development as an antibiotic agent .
• Anticancer Research : In vitro assays conducted on human cancer cell lines showed that the compound reduced viability by up to 70% at concentrations of 10 µM after 48 hours. The study highlighted its potential as a lead compound for further development in cancer therapeutics .

Toxicological Profile

The toxicological data for 3-(3-Methoxypyrazin-2-yl)butan-2-ol is limited but suggests low toxicity at therapeutic doses. Further studies are necessary to evaluate long-term effects and safety profiles in vivo.